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Compound of Interest

Compound Name: Disperse Black 9

Cat. No.: B1585380 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides comprehensive, step-by-

step guidance on the personal protective equipment (PPE) required for handling Disperse
Black 9, along with essential operational and disposal plans.

Personal Protective Equipment (PPE)
When handling Disperse Black 9, particularly in powder form, appropriate PPE is critical to

prevent exposure through inhalation, skin contact, and eye contact. The following tables

summarize the recommended PPE.

Eye and Face Protection
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Equipment Type Standard Usage Recommendation

Safety Glasses ANSI Z87.1
Must be worn at all times in the

laboratory.

Chemical Splash Goggles ANSI Z87.1

Recommended when there is

a risk of splashes or dust

generation.

Face Shield ANSI Z87.1

Should be used in conjunction

with goggles when handling

larger quantities or when there

is a significant risk of

splashing.

Hand Protection

There are no specific breakthrough time data available for Disperse Black 9. However, for dye

powders, gloves meeting the EN 374 standard for chemical protection are recommended. The

choice of glove material and thickness should be based on the duration and nature of the work.

Glove Material Recommended Use EN 374 Performance Level

Nitrile Rubber
Incidental contact, handling

small quantities

Level 2 (Breakthrough time >

30 minutes)

Neoprene
Extended contact, handling

larger quantities

Level 5 (Breakthrough time >

240 minutes)

Butyl Rubber
Extended contact, high-risk

operations

Level 6 (Breakthrough time >

480 minutes)

Respiratory Protection

While there is no specific OSHA Permissible Exposure Limit (PEL) or ACGIH Threshold Limit

Value (TLV) for Disperse Black 9, some U.S. states have established occupational exposure

limits for "Particulates Not Otherwise Regulated (PNOR)".[1] It is recommended to keep

exposure to the lowest feasible concentration.[2]
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Exposure Scenario Respirator Type NIOSH Filter Series
Assigned
Protection Factor
(APF)

Low dust levels, well-

ventilated area

Filtering Facepiece

Respirator (Dust

Mask)

N95, R95, or P95 10

Moderate dust levels

or inadequate

ventilation

Half-Mask Air-

Purifying Respirator
N95, R95, or P95 10

High dust levels or

spill cleanup

Full-Facepiece Air-

Purifying Respirator
N100, R100, or P100 50

Unknown

concentrations or

oxygen-deficient

environments

Powered Air-Purifying

Respirator (PAPR) or

Supplied-Air

Respirator

HEPA Varies (25 to 1000)

Skin and Body Protection

Equipment Type Material Usage Recommendation

Laboratory Coat
Cotton or polyester/cotton

blend
Standard laboratory attire.

Chemical Resistant Apron Rubber or PVC

Recommended when handling

larger quantities or during spill

cleanup.

Coveralls Disposable (e.g., Tyvek®)

Recommended for extensive

handling or significant potential

for contamination.

Operational and Disposal Plans
Safe Handling Procedures
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Preparation: Before handling Disperse Black 9, ensure that all necessary PPE is readily

available and in good condition. Read the Safety Data Sheet (SDS) thoroughly.

Ventilation: Handle Disperse Black 9 in a well-ventilated area, preferably within a chemical

fume hood or a ventilated enclosure, especially when working with the powder form to

minimize dust generation.[2]

Weighing: When weighing the powder, use a balance inside a ventilated enclosure or a

containment glove box to prevent airborne dust.

Transferring: Use scoops or spatulas to transfer the powder. Avoid pouring, which can create

dust clouds.

Personal Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat,

drink, or smoke in areas where Disperse Black 9 is handled.

Storage Plan

Store Disperse Black 9 in a cool, dry, and well-ventilated area.

Keep containers tightly sealed to prevent contamination and moisture absorption.

Store away from incompatible materials, such as strong oxidizing agents.

Label all containers clearly with the chemical name and any associated hazards.

Spill Response Plan

In the event of a spill, follow these procedures to ensure a safe and effective cleanup.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Respirator, Goggles, Gloves, Coveralls)

Contain the Spill
(Use absorbent pads or socks)

Clean Up Solid Spill
(Gently sweep or scoop into a labeled waste container)

If Solid

Clean Up Liquid Spill
(Use inert absorbent material)

If Liquid

Decontaminate the Area
(Wipe with a suitable solvent, followed by soap and water)

Dispose of Waste
(Follow hazardous waste disposal guidelines)

Report the Incident
(Inform lab supervisor)

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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